molecular formula C8H9NO3 B1315746 5,6-Dimethoxynicotinaldehyde CAS No. 52605-99-9

5,6-Dimethoxynicotinaldehyde

Cat. No. B1315746
CAS RN: 52605-99-9
M. Wt: 167.16 g/mol
InChI Key: BVQOHVMOURVZMO-UHFFFAOYSA-N
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Description

5,6-Dimethoxynicotinaldehyde (DMNA) is an organic compound synthesized from 5,6-dimethoxynicotinic acid. It has a molecular formula of C8H9NO3 and a molecular weight of 167.16 .


Molecular Structure Analysis

The molecular structure of 5,6-Dimethoxynicotinaldehyde can be represented by the SMILES string COc1cc(C=O)cnc1OC . This representation indicates the presence of a pyridine ring with two methoxy groups and an aldehyde group.


Physical And Chemical Properties Analysis

5,6-Dimethoxynicotinaldehyde is a solid substance . Its boiling point is predicted to be 277.8±35.0°C at a pressure of 760 Torr .

Scientific Research Applications

I have conducted a search for the scientific research applications of “5,6-Dimethoxynicotinaldehyde,” but unfortunately, the available information is limited and does not provide a detailed analysis of unique applications as requested. The sources primarily offer product listings and general descriptions without specific application details .

Safety And Hazards

Safety precautions for handling 5,6-Dimethoxynicotinaldehyde include wearing approved mask/respirator, suitable gloves/gauntlets, suitable protective clothing, and suitable eye protection . It is classified as Acute Tox. 4 Oral - Skin Sens. .

properties

IUPAC Name

5,6-dimethoxypyridine-3-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9NO3/c1-11-7-3-6(5-10)4-9-8(7)12-2/h3-5H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BVQOHVMOURVZMO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(N=CC(=C1)C=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20557127
Record name 5,6-Dimethoxypyridine-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20557127
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

167.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6-Dimethoxynicotinaldehyde

CAS RN

52605-99-9
Record name 5,6-Dimethoxypyridine-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20557127
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of 5-Bromo-2,3-dimethoxy-pyridine (43 g) in THF (500 ml) at −78° C. was added n-butyllithium (191 mmol). After stirring for 30 minutes at −78° C. DMF (28.8 g) was added dropwise and the reaction mixture was stirred at −78° C. for 2 hours. The reaction mixture was quenched with NH4Cl (saturated in water, 500 ml). The aqueous layer was extracted with ethyl acetate, the organic phases were washed with brine, dried over Na2SO4, filtered and concentrated. The crude product was purified by chromatography on silica eluting with heptane with increasing amounts of ethyl acetate.
Quantity
43 g
Type
reactant
Reaction Step One
Quantity
191 mmol
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
28.8 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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